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Compound of Interest

Compound Name: ADP-star
Cat. No.: B15978121
Get Quote
\ J

For researchers, scientists, and drug development professionals, the safe handling and
disposal of laboratory reagents are paramount to ensuring a secure and compliant research
environment. This document provides a comprehensive guide to the proper disposal
procedures for ADP-star, a chemiluminescent alkaline phosphatase substrate. While a specific
Safety Data Sheet (SDS) for ADP-star was not located, the following procedures are based on
the chemical properties of similar 1,2-dioxetane-based chemiluminescent substrates and
general laboratory safety best practices.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department
for specific disposal protocols and to ensure compliance with all local, state, and federal
regulations.

Chemical and Physical Properties of ADP-star

The following table summarizes the known quantitative data for ADP-star, a product from BOC
Sciences.[1]
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Property Value

Molecular Formula C18H20CINa207P
Molecular Weight 460.75 g/mol
Purity >95% by HPLC
Solubility Soluble in Water
Storage Temperature 2-8°C

sodium 4-chloro-3-(4'-
Synonyms methoxyspiro[adamantane-2,3'-[1]
[2]dioxetan]-4'-yl)phenyl phosphate

Experimental Protocols: General Handling and
Safety Precautions

When handling ADP-star or similar chemiluminescent substrates, adherence to standard
laboratory safety protocols is crucial.

Personal Protective Equipment (PPE):

¢ Gloves: Wear appropriate chemical-resistant gloves.

o Eye Protection: Use safety glasses or goggles.

e Lab Coat: A standard lab coat should be worn to protect clothing.

General Handling:

Avoid contact with skin and eyes.

Do not ingest or inhale.

Wash hands thoroughly after handling.

Ensure adequate ventilation in the work area.
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Step-by-Step Disposal Procedures for ADP-star

The following step-by-step guide outlines the recommended disposal procedure for ADP-star
and associated waste. This protocol is based on general guidelines for chemiluminescent
substrates.

e Segregation of Waste:

o Liquid Waste: Collect all unused ADP-star solutions and aqueous waste containing the
substrate in a designated, leak-proof, and clearly labeled hazardous waste container.

o Solid Waste: Dispose of all contaminated materials, such as pipette tips, tubes, and
gloves, in a separate, clearly labeled solid hazardous waste container.

o Labeling of Waste Containers:

[¢]

Clearly label all waste containers with "Hazardous Waste."

[¢]

Include the full chemical name: "sodium 4-chloro-3-(4'-methoxyspiro[adamantane-2,3'-[1]
[2]dioxetan]-4'-yl)phenyl phosphate (ADP-star)."

[¢]

Indicate the approximate concentration and volume.

Note the date when the waste was first added to the container.

o

o Storage of Waste:

o Store waste containers in a designated and secure satellite accumulation area within the
laboratory.

o Ensure containers are kept closed except when adding waste.

o Store away from incompatible materials.

» Final Disposal:

o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.
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o Follow all institutional procedures for waste manifest and pickup.

o Do not dispose of ADP-star down the drain or in the regular trash.

Diagram of ADP-star Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of ADP-star.
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Caption: Workflow for the proper disposal of ADP-star.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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